(2S,6S)-2,6-Di-tert-butyl-1,2,3,5,6,7-hexahydroimidazo[1,2-a]imidazol-4-ium iodide

• IUPAC Name: (2S,6S)-2,6-ditert-butyl-1,2,3,5,6,7-hexahydroimidazo[1,2-a]imidazol-4-ium;iodide
• InChI: InChI=1S/C13H25N3.HI/c1-12(2,3)9-7-16-8-10(13(4,5)6)15-11(16)14-9;/h9-10H,7-8H2,1-6H3,(H,14,15);1H/t9-,10-;/m1./s1
• InChI Key: WUQJZPODVWGKFI-DHTOPLTISA-N
• Canonical SMILES: CC(C)(C)C1C[N+]2=C(N1)NC(C2)C(C)(C)C.[I-]
• Isomeric SMILES: CC(C)(C)[C@H]1C[N+]2=C(N1)N[C@H](C2)C(C)(C)C.[I-]
• Molecular Formula: C13H26IN3
• DSSTOX Substance ID: DTXSID10855886
• Molecular Weight: 351.27 g/mol
• CAS RN: 1173050-17-3

Description

Synthesis Analysis

Imidazole synthesis has been a subject of interest due to its broad range of chemical and biological properties. Various methods have been developed for the synthesis of imidazoles, including the Van Leusen Imidazole Synthesis and the Van Leusen Three-Component Reaction.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring, that exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. It is a highly polar compound, as evidenced by its electric dipole moment.

Chemical Reactions Analysis

Imidazole compounds are known to undergo a variety of chemical reactions. For instance, they can participate in NHC-copper-catalyzed isocyanide insertions into alcohol to form an N-arylformimidate intermediate.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Structural and Dynamic Properties

Studies combining Extended X-ray Absorption Fine Structure (EXAFS) spectroscopy and Molecular Dynamics (MD) simulations provide insight into the structural and dynamic properties of imidazolium iodide ionic liquids, revealing well-defined coordination shells and unique anion arrangements (Migliorati et al., 2015).

Catalysis and Synthesis

Imidazolium iodides are utilized in copper-catalyzed C-H functionalization of pyridines and isoquinolines, demonstrating their role in the efficient synthesis of imidazo heterocycles (Donthiri et al., 2014). Another example includes the synthesis of imidazol-2-ones and thiones, indicating their significance in the development of potentially active compounds (Loksha et al., 2003).

Material Science and Solar Cells

Imidazolium iodides have been shown to enhance the performance of dye-sensitized solar cells (DSSCs) through the creation of hybrid redox couples, showcasing the potential of these compounds in renewable energy applications (Chen et al., 2013).

Liquid–Liquid Solvent Extraction

The selective extraction of metals from solutions using imidazolium iodides as extractants demonstrates their applicability in the field of solvent extraction and metal recovery processes (Eyupoglu & Polat, 2015).

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the context in which they are used. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future of imidazole research is promising, with recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.